Cas no 2794658-07-2 (1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethyl)phenyl]methyl}piperazine)

• Product Name: 1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethyl)phenyl]methyl}piperazine
• CAS No: 2794658-07-2
• MF: C₁₅H₁₉F₃N₂O₂S
• MW: 348.383773088455
• CID: 5329115
• PubChem ID: 165435755
• Update Time: 2025-06-08

1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethyl)phenyl]methyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethyl)phenyl]methyl}piperazine
• 2794658-07-2
• F6755-7419
• AKOS040868685
• 1-(Cyclopropylsulfonyl)-4-[[4-(trifluoromethyl)phenyl]methyl]piperazine

• Inchi： 1S/C15H19F3N2O2S/c16-15(17,18)13-3-1-12(2-4-13)11-19-7-9-20(10-8-19)23(21,22)14-5-6-14/h1-4,14H,5-11H2
• InChI Key： NNXZIMJACGFZGQ-UHFFFAOYSA-N
• SMILES： N1(S(C2CC2)(=O)=O)CCN(CC2=CC=C(C(F)(F)F)C=C2)CC1

Computed Properties

• Exact Mass: 348.11193351g/mol
• Monoisotopic Mass: 348.11193351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 418.0±55.0 °C(Predicted)
• pka: 5.23±0.10(Predicted)

Additional information on 1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethyl)phenyl]methyl}piperazine

Professional Introduction to Compound with CAS No. 2794658-07-2 and Product Name: 1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethyl)phenyl]methyl}piperazine

The compound with the CAS number 2794658-07-2 and the product name 1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethyl)phenyl]methyl}piperazine represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in therapeutic interventions. The molecular structure incorporates a cyclopropanesulfonyl group and a trifluoromethylphenyl moiety, which are strategically positioned to enhance its pharmacological properties.

In recent years, there has been a growing interest in the development of novel piperazine derivatives as pharmacophores. Piperazines are known for their ability to modulate various biological pathways, making them valuable candidates for drug discovery. The introduction of the cyclopropanesulfonyl group into the piperazine core not only modifies its electronic properties but also influences its interactions with biological targets. This modification has been shown to improve solubility and metabolic stability, key factors in drug design.

The presence of the trifluoromethyl group in the phenyl ring is another critical feature that contributes to the compound's efficacy. Trifluoromethyl groups are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. This particular substitution pattern has been extensively studied in the context of central nervous system (CNS) drugs, where it is known to improve blood-brain barrier penetration. The combination of these structural elements in 1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethyl)phenyl]methyl}piperazine suggests a compound with potent CNS activity.

Recent research has highlighted the potential of this compound as an antagonist for serotonin receptors, particularly 5-HT2A and 5-HT2C receptors. These receptors play a crucial role in various neurological disorders, including depression, anxiety, and schizophrenia. The structural features of this compound make it an attractive candidate for further development as a therapeutic agent. Studies have demonstrated that modifications in the piperazine ring can significantly alter receptor binding affinity and selectivity.

Moreover, the cyclopropanesulfonyl group has been identified as a key pharmacophore for enhancing binding interactions with certain enzymes and receptors. This group is known to provide rigidity to the molecular structure, which can improve binding kinetics. The trifluoromethylphenyl moiety further contributes to this rigidity while also influencing electronic properties that are essential for receptor interactions. These combined effects make 1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethyl)phenyl]methyl}piperazine a promising candidate for further investigation.

In vitro studies have shown that this compound exhibits significant activity against various targets relevant to neurological disorders. Its ability to modulate serotonin receptor activity suggests potential applications in treating conditions such as depression and anxiety. Additionally, preliminary data indicate that it may have neuroprotective properties, which could be beneficial in neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropanesulfonyl group necessitates careful handling of reactive intermediates to ensure high yield and purity. Similarly, the incorporation of the trifluoromethylphenyl moiety requires specialized synthetic methodologies to achieve optimal results. Advances in synthetic chemistry have made it possible to produce this compound with high efficiency, paving the way for further preclinical and clinical studies.

One of the most exciting aspects of this compound is its potential for developing next-generation therapeutics. The structural features that make it effective against serotonin receptors also suggest broader applications in other therapeutic areas. For instance, modifications to the piperazine ring could lead to derivatives with activity against other neurotransmitter systems or even ion channels. This versatility underscores the importance of continued research into novel piperazine-based compounds.

As our understanding of biological pathways continues to evolve, so does our ability to design compounds that target them with high specificity and efficacy. The case of 1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethyl)phenyl]methyl}piperazine exemplifies how structural modifications can lead to significant improvements in drug candidates. By leveraging cutting-edge synthetic techniques and computational methods, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, 1-(cyclopropanesulfonyl)-4-{[4-(trifluoromethyl)phenyl]methyl}piperazine represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further development as a therapeutic agent. Continued research into this compound and its derivatives will undoubtedly contribute to our understanding of neurological disorders and provide new avenues for treatment.